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Compound of Interest

Compound Name: Disperse brown 4

Cat. No.: B105966

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide summarizes the publicly available technical information for the
chemical compound associated with CAS number 12223-16-4. It is important to note that this
compound, identified as Disperse Brown 4, is primarily an industrial dye. The available data is
largely limited to its chemical properties and manufacturing process. There is a significant lack
of peer-reviewed research into its biological activity, mechanism of action in a biological
context, or its potential applications in drug development. Therefore, the scope of this guide is
constrained by the limited information in the public domain.

Chemical Identification and Properties

Disperse Brown 4 is a synthetic dye belonging to the disperse class, which are typically used
for dyeing polyester and other synthetic fibers.[1][2] The fundamental chemical and physical
properties are summarized in the table below.
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Property Value Source
CAS Number 12223-16-4 [3][4]
Alternate CAS Number 17464-91-4 [5]

Ethanol, 2,2'-((4-((2-bromo-6-
Chemical Name chloro-4-nitrophenyl)azo)-3- [6]

chlorophenyl)imino)bis-

Synonyms Disperse Brown 4 [3114]
Molecular Formula C16H15BrCl2N4Oa4 [4][5]
Molecular Weight 478.12 g/mol [415]

Red-light orange to dark red-
Appearance _ [3]
light brown powder

LogP 5.30 [4]
Hydrogen Bond Donor Count 2 [7]
Hydrogen Bond Acceptor
ydrog P 7 7]
Count
Synthesis

The synthesis of Disperse Brown 4 involves a diazo coupling reaction. The general
methodology is described as the diazotization of 2-Bromo-6-chloro-4-nitrobenzenamine, which
is then coupled with N,N-bis(2-hydroxyethyl)-3-chlorobenzenamine.[3]

Note: The following is a generalized protocol based on the available literature. Specific reaction
conditions such as temperature, solvent, and purification methods are not detailed in the
publicly accessible sources.

Materials:
e 2-Bromo-6-chloro-4-nitrobenzenamine (Diazo component)

¢ N,N-bis(2-hydroxyethyl)-3-chlorobenzenamine (Coupling component)
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e Sodium nitrite

e Hydrochloric acid

o Appropriate solvent system
Procedure:

o Diazotization: 2-Bromo-6-chloro-4-nitrobenzenamine is dissolved in an acidic solution (e.g.,
hydrochloric acid). The solution is cooled, and an aqueous solution of sodium nitrite is added
dropwise to form the diazonium salt.

o Coupling: The diazonium salt solution is then slowly added to a cooled solution of the
coupling component, N,N-bis(2-hydroxyethyl)-3-chlorobenzenamine.

o Precipitation and Filtration: The resulting Disperse Brown 4 dye precipitates out of the
solution. The solid product is collected by filtration.

e Washing and Drying: The crude product is washed to remove impurities and then dried to
yield the final dye.

Synthesis Workflow for Disperse Brown 4

2-Bromo-6-chloro-4-nitrobenzenamine

Diazotization

(NaNO2, HCI) N,N-bis(2-hydroxyethyl)-3-chlorobenzenamine

Coupling Reaction

Disperse Brown 4
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A simplified workflow for the synthesis of Disperse Brown 4.

Applications

The primary application of Disperse Brown 4 is as a colorant in the textile and printing
industries.[1] Its mechanism of action in this context involves the diffusion of the dye molecules
into the fibers of synthetic fabrics under high temperature and pressure, where it becomes
physically trapped.[2]

Biological Activity and Drug Development Potential

There is no significant information available in the scientific literature regarding the biological
activity of Disperse Brown 4. No studies on its mechanism of action in biological systems,
signaling pathway interactions, or potential therapeutic effects have been found. As such, its
utility for drug development professionals is currently undetermined.

Safety Information

Safety data for Disperse Brown 4 is not readily available in comprehensive safety data sheets
(SDS). As with any chemical, it should be handled with appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat. Work should be conducted
in a well-ventilated area.

Conclusion

Disperse Brown 4 (CAS No. 12223-16-4) is a synthetic dye with well-defined chemical
properties and a described manufacturing process. However, for the audience of researchers,
scientists, and drug development professionals, there is a notable absence of data on its
biological effects. Further research would be required to ascertain if this molecule has any
properties that would make it of interest for biological or pharmaceutical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Disperse Brown 4 (CAS No. 12223-
16-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105966#cas-number-12223-16-4-chemical-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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